4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95%

• IUPAC Name: 3-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C15H14N2O4/c1-16(2)15(19)12-5-3-4-10(8-12)11-6-7-14(18)13(9-11)17(20)21/h3-9,18H,1-2H3
• InChI Key: FTZOWLLMODXOMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• DSSTOX Substance ID: DTXSID30686311
• Molecular Weight: 286.28 g/mol
• CAS RN: 1261946-29-5

Description

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% (4-DMAP) is a chemical compound used in scientific research and in the laboratory. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. 4-DMAP has a wide range of applications in organic synthesis, including catalytic hydrogenation, nitration, and oxidation reactions. 4-DMAP is also used in the synthesis of heterocyclic compounds, such as pyridines and quinolines.

Mechanism of Action

The mechanism of action of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is based on its ability to react with a variety of functional groups, such as alcohols, amines, and carboxylic acids. 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% can react with these functional groups to form a variety of products, including amides, esters, and nitriles. 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% can also be used to catalyze the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% has also been found to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The main advantage of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is that it is a versatile reagent that can be used in a variety of reactions. It is also relatively inexpensive and easy to handle. The main limitation of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is that it is toxic and should be handled with care.

Future Directions

For the use of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% include its use in the synthesis of new pharmaceuticals, agrochemicals, and specialty chemicals. It could also be used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Additionally, 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% could be used in the synthesis of new heterocyclic compounds, such as pyridines and quinolines. Finally, 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% could be used to catalyze the formation of carbon-carbon bonds.

Synthesis Methods

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% can be synthesized from 4-nitrophenol and dimethylaminocarbonyl chloride. The reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 60-70°C. The reaction is complete after about three hours. The product is then purified by recrystallization from a mixture of ethanol and water.

Scientific Research Applications

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and other nitrogen-containing heterocycles. 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is also used in the synthesis of peptides, peptidomimetics, and other biologically active compounds.